Cas no 1346707-24-1 (2-(Butylthio)-4-chloropyridine)

2-(Butylthio)-4-chloropyridine is a sulfur-containing pyridine derivative with a butylthio substituent at the 2-position and a chloro group at the 4-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. Its unique structure allows for further functionalization, making it valuable for constructing complex heterocyclic frameworks. The butylthio group enhances lipophilicity, which can influence solubility and reactivity in synthetic applications. The chloro substituent provides a reactive site for nucleophilic substitution or metal-catalyzed cross-coupling reactions. This compound is typically handled under controlled conditions due to its potential sensitivity to moisture and light. Proper storage in a cool, dry environment is recommended to maintain stability.

2-(Butylthio)-4-chloropyridine structure

1346707-24-1 structure

Product Name:2-(Butylthio)-4-chloropyridine

CAS No:1346707-24-1

MF:C₉H₁₂ClNS

MW:201.716279983521

CID:1034386

PubChem ID:71302301

Update Time:2025-06-13

2-(Butylthio)-4-chloropyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Butylthio)-4-chloropyridine
- 2-butylsulfanyl-4-chloropyridine
- 2-(BUTYLSULFANYL)-4-CHLOROPYRIDINE
- DTXSID20744595
- DB-250724
- 1346707-24-1
- Inchi： 1S/C9H12ClNS/c1-2-3-6-12-9-7-8(10)4-5-11-9/h4-5,7H,2-3,6H2,1H3
- InChI Key： NMLLYOQGMISESG-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C=1)SCCCC

Computed Properties

Exact Mass: 201.0378983g/mol
Monoisotopic Mass: 201.0378983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 38.2Å²

2-(Butylthio)-4-chloropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM172875-1g	2-(butylthio)-4-chloropyridine	1346707-24-1	95%	1g	$430	2021-08-05
Chemenu	CM172875-1g	2-(butylthio)-4-chloropyridine	1346707-24-1	95%	1g	$430	2022-06-13
Alichem	A029190789-1g	2-(Butylthio)-4-chloropyridine	1346707-24-1	95%	1g	400.00 USD	2021-06-01

2-(Butylthio)-4-chloropyridine Related Literature

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3. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(Butylthio)-4-chloropyridine

Comprehensive Overview of 2-(Butylthio)-4-chloropyridine (CAS No. 1346707-24-1): Properties, Applications, and Industry Insights

2-(Butylthio)-4-chloropyridine (CAS No. 1346707-24-1) is a specialized organosulfur compound with a molecular structure combining a pyridine ring, a chlorine substituent, and a butylthio functional group. This unique configuration grants it distinct chemical properties, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and material science. Researchers and manufacturers frequently seek this compound for its role in heterocyclic chemistry and catalytic reactions, aligning with trends in sustainable chemistry and precision synthesis.

The growing demand for high-performance intermediates has placed compounds like 2-(Butylthio)-4-chloropyridine in the spotlight. Its CAS number 1346707-24-1 is often queried in scientific databases, reflecting its relevance in drug discovery and crop protection formulations. Recent studies highlight its potential in metal-organic frameworks (MOFs) and ligand design, addressing modern challenges in green chemistry and energy storage.

From a technical perspective, 2-(Butylthio)-4-chloropyridine exhibits moderate solubility in organic solvents like dichloromethane and ethyl acetate, while remaining stable under ambient conditions. Its melting point and boiling point data are critical for industrial scale-up processes, frequently discussed in patent literature. Analytical techniques such as HPLC and GC-MS are commonly employed for purity verification, ensuring compliance with Good Manufacturing Practices (GMP).

Environmental and safety considerations are paramount in handling CAS 1346707-24-1. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory use. This aligns with industry shifts toward Responsible Care initiatives and ESG (Environmental, Social, and Governance) compliance, topics increasingly searched by professionals.

Innovative applications of 2-(Butylthio)-4-chloropyridine include its use in photoactive materials and electronic chemicals, responding to the surge in demand for organic semiconductors. Its thioether linkage also makes it a candidate for polymer modification, particularly in self-healing materials—a trending research area in materials science forums.

Market analysts note steady growth in the fine chemicals sector for derivatives like 4-chloropyridine compounds, driven by Asia-Pacific pharmaceutical hubs. Suppliers often optimize SEO strategies around terms such as "buy 2-(Butylthio)-4-chloropyridine" or "1346707-24-1 supplier," reflecting commercial interest. Regulatory documentation, including REACH dossiers and technical data sheets (TDS), further underscores its global trade significance.

Future research directions may explore catalytic asymmetric synthesis using 2-(Butylthio)-4-chloropyridine as a chiral auxiliary, tapping into the enantioselective catalysis trend. As AI-driven molecular design gains traction, computational studies on this compound’s quantum chemical properties could unlock novel applications, merging traditional chemistry with digital innovation.